Cas no 872861-11-5 (N-2-(morpholin-4-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-2-(morpholin-4-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-11-5
• MF: C₂₃H₃₀N₄O₄
• MW: 426.508705615997
• CID: 5511225
• Update Time: 2025-10-28

N-2-(morpholin-4-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholin-4-ylethyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-2-(morpholin-4-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C23H30N4O4/c28-21(26-9-4-1-5-10-26)17-27-16-19(18-6-2-3-7-20(18)27)22(29)23(30)24-8-11-25-12-14-31-15-13-25/h2-3,6-7,16H,1,4-5,8-15,17H2,(H,24,30)
• InChI Key： RBOTXTDTXPWFRH-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(morpholin-4-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-CAS No 872861-11-5: A Comprehensive Overview

The compound with CAS No 872861-11-5, known as N-[2-(morpholin-4-yl)ethyl]-2-{[1-(2-piperidinylethyl)-3-indolyl]methyl}acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound, which we will refer to as Compound A for simplicity, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and developers in the pharmaceutical industry.

Compound A is characterized by its intricate molecular structure, which includes a morpholine ring, a piperidine moiety, and an indole group. These structural elements contribute to its pharmacokinetic properties and bioavailability. The indole group, in particular, is known for its ability to interact with various biological targets, such as kinases and receptors, making it a valuable component in drug design. Recent advancements in computational chemistry have allowed researchers to model the interactions of Compound A with these targets, providing deeper insights into its mechanism of action.

One of the most notable aspects of Compound A is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Studies have shown that Compound A exhibits selective inhibition against certain kinases, suggesting its potential as a therapeutic agent in these conditions. Furthermore, its ability to penetrate cellular membranes efficiently enhances its efficacy as a drug candidate.

The synthesis of Compound A involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles.

Recent research has also focused on the pharmacokinetic profile of Compound A. Preclinical studies in animal models have demonstrated favorable absorption and distribution properties, with moderate clearance rates. These findings suggest that Compound A has the potential for once-daily dosing regimens, which would enhance patient compliance if it were to progress to clinical trials.

In addition to its therapeutic potential, Compound A has been utilized as a tool compound in basic research. Its ability to modulate specific signaling pathways makes it valuable for studying disease mechanisms at a molecular level. Researchers have employed Compound A in various assays to investigate its effects on cell proliferation, apoptosis, and migration, providing valuable insights into its therapeutic applications.

The development of Compound A underscores the importance of interdisciplinary collaboration in drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational biology, researchers have been able to advance this compound from the laboratory bench to preclinical evaluation. As research on Compound A continues, it holds promise for contributing to the development of novel therapeutics targeting complex diseases.